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Compound of Interest

Compound Name: Macrophylloside D

Cat. No.: B15292644 Get Quote

Macrophylloside D: A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical, chemical, and

biological properties of Macrophylloside D, a natural product isolated from the plant Gentiana

macrophylla. Due to the limited specific experimental data available in the public domain for

this particular compound, this guide also includes detailed general protocols for relevant

biological assays and outlines key signaling pathways that are common targets for natural

products with similar structural motifs.

Physicochemical Properties
Macrophylloside D is a chromene derivative and a glycoside found in the roots of Gentiana

macrophylla.[1] Its core chemical information is summarized below.
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Property Value Reference

Molecular Formula C₂₅H₃₄O₁₄ [2]

Molecular Weight 558.53 g/mol [2]

CAS Number 179457-69-3 [2]

Appearance Powder [2]

Purity ≥98% [2]

Source Gentiana macrophylla Pall. [1]

Solubility
DMSO, Pyridine, Methanol,

Ethanol
[2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

Note: A specific melting point and detailed ¹H and ¹³C NMR spectral data for Macrophylloside
D are not readily available in the reviewed scientific literature.

Mass Spectrometry Data
High-resolution mass spectrometry has been used to characterize Macrophylloside D. The

proposed fragmentation pattern in negative ionization mode provides insight into its structure.

Parent Ion (m/z) Adduct

Major Fragment
Ions (m/z) and
Neutral Losses
(Da)

Reference

557.1877 [M-H]⁻
395.1348 ([M-H-

162]⁻, loss of glucose)
[2]

603 [M+HCOO]⁻
557 ([M-H]⁻), 395 ([M-

H-162]⁻)
[2]

593 [M+Cl]⁻
557 ([M-H]⁻), 395 ([M-

H-162]⁻)
[2]
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Biological Activity
While the crude extracts of Gentiana macrophylla are known for their anti-inflammatory and

antioxidant activities, specific biological data for purified Macrophylloside D is limited.[1]

A key study on the constituents of Gentiana macrophylla reported that related non-glycosylated

chromene derivatives showed antifungal activity against Cladosporium cucumerinum and

Candida albicans.[1] However, the same study noted that glycosylation of the carboxylic acid

moiety, a key structural feature of Macrophylloside D, was found to remove this antifungal

activity.[1] This suggests that Macrophylloside D itself may be inactive as an antifungal agent,

or it may act as a pro-drug, requiring in-vivo deglycosylation.

Further research is required to elucidate the specific anti-inflammatory, antioxidant, or other

pharmacological activities of Macrophylloside D.

Key Signaling Pathways in Inflammation
Natural products often exert their anti-inflammatory effects by modulating key signaling

pathways. While the direct effects of Macrophylloside D on these pathways have not been

reported, the NF-κB and MAPK pathways are common targets.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[3] In its

inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-

inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a cascade that leads to the

phosphorylation and subsequent degradation of IκBα, allowing NF-κB to translocate to the

nucleus and activate the transcription of pro-inflammatory genes, including cytokines like TNF-

α and IL-6.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15292644?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9397205/
https://pubmed.ncbi.nlm.nih.gov/9397205/
https://www.benchchem.com/product/b15292644?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9397205/
https://www.benchchem.com/product/b15292644?utm_src=pdf-body
https://www.benchchem.com/product/b15292644?utm_src=pdf-body
https://www.benchchem.com/product/b15292644?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5661633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5661633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3040418/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LPS

TLR4

IKK Complex

Activates

IκBα

Phosphorylates

NF-κB
(p50/p65)

Inhibits

P-IκBα

Nucleus

Translocates

ProteasomeDegradation

Gene Transcription
Activates

Pro-inflammatory
Cytokines (TNF-α, IL-6)

Leads to

Click to download full resolution via product page

Figure 1. Simplified LPS-induced NF-κB signaling pathway.

MAPK Signaling Pathway
Mitogen-Activated Protein Kinase (MAPK) pathways are another set of crucial signaling

cascades involved in cellular responses to a variety of external stimuli, including inflammatory

signals.[5] The three major MAPK families are ERK, JNK, and p38. Activation of these kinases

by upstream signals leads to the phosphorylation of transcription factors that regulate the

expression of inflammatory mediators.[6]

Experimental Protocols
The following sections detail relevant experimental methodologies. Section 4.1 describes a

general workflow for the isolation of Macrophylloside D, while sections 4.2 and 4.3 provide
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standardized protocols for assessing biological activities relevant to this class of compounds.

Isolation and Purification Workflow
Macrophylloside D is isolated from the roots of Gentiana macrophylla. The general workflow

involves extraction followed by chromatographic separation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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